Cas no 1147979-43-8 (Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate)

• Product Name: Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate
• CAS No: 1147979-43-8
• MF: C₈H₄Cl₂F₃NO₂
• MW: 274.024070739746
• MDL: MFCD12025892
• CID: 1074267
• PubChem ID: 40148079
• Update Time: 2025-05-20

Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate
• 2,3-dichloro-5-(trifluoromethyl)isonicotinic acid methyl ester
• methyl 2,3-dichloro-5-(trifluoromethyl)pyridine-4-carboxylate
• CGRVJEBAEWKDGY-UHFFFAOYSA-N
• methyl 2,3-dichloro-5-(trifluoromethyl)isonicotinate
• CS-0339252
• methyl2,3-dichloro-5-(trifluoromethyl)isonicotinate
• MFCD12025892
• AKOS005072271
• DB-355114
• CD-0731
• 1147979-43-8

• MDL： MFCD12025892
• Inchi： 1S/C8H4Cl2F3NO2/c1-16-7(15)4-3(8(11,12)13)2-14-6(10)5(4)9/h2H,1H3
• InChI Key： CGRVJEBAEWKDGY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)(F)F)=C1C(=O)OC)Cl

Computed Properties

• Exact Mass: 272.9571182g/mol
• Monoisotopic Mass: 272.9571182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Boiling Point: 120°/0.01mm

Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate

Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate: A Comprehensive Overview

Methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate, also known by its CAS number 1147979-43-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid. Its structure consists of a methyl group attached to the nitrogen atom of an isonicotinic acid derivative, with substituents at positions 2 and 3 being chlorine atoms and at position 5 being a trifluoromethyl group. This unique combination of substituents imparts distinctive chemical properties to the compound, making it valuable in research and industrial applications.

The synthesis of methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate involves a series of carefully controlled reactions. Typically, the starting material is isonicotinic acid, which undergoes chlorination at positions 2 and 3. The introduction of the trifluoromethyl group at position 5 requires specialized techniques, often involving nucleophilic substitution or coupling reactions. The final step involves methylation to form the ester, resulting in the target compound. Recent advancements in synthetic chemistry have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

One of the most notable applications of methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate is in the field of agrochemicals. Studies have shown that this compound exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it a promising candidate for developing new generations of insecticides. Moreover, the trifluoromethyl group enhances the compound's stability and bioavailability, reducing the need for frequent application and minimizing environmental impact.

In addition to its pesticidal properties, methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate has shown potential in medicinal chemistry. Research indicates that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for drug development. Recent studies have explored its effects on cellular pathways involved in inflammation and oxidative stress, suggesting its role in treating conditions such as arthritis and neurodegenerative diseases.

The environmental impact of methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate has also been a subject of recent research. While it demonstrates high efficacy in pest control, concerns about its persistence in soil and water have been raised. Scientists are investigating biodegradation pathways to enhance its environmental safety. Advances in green chemistry are expected to address these concerns, ensuring sustainable use of this compound in agricultural practices.

In conclusion, methyl 2,3-dichloro-5-(trifluoromethyl)-isonicotinate (CAS No: 1147979-43-8) is a versatile compound with promising applications in agriculture and medicine. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both pest management strategies and therapeutic interventions.